2-[2-(Dimethylamino)ethanesulfonyl]benzoic acid hydrochloride

• IUPAC Name: 2-[2-(dimethylamino)ethylsulfonyl]benzoic acid;hydrochloride
• InChI: InChI=1S/C11H15NO4S.ClH/c1-12(2)7-8-17(15,16)10-6-4-3-5-9(10)11(13)14;/h3-6H,7-8H2,1-2H3,(H,13,14);1H
• InChI Key: ASFQSGNAUXVIEL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCS(=O)(=O)C1=CC=CC=C1C(=O)O.Cl
• Molecular Formula: C11H16ClNO4S
• Molecular Weight: 293.77 g/mol

Description

“2-[2-(Dimethylamino)ethanesulfonyl]benzoic acid hydrochloride” (CAS Number: 1424128-65-3) is an organic compound that belongs to the family of benzoic acid derivatives. It is used as a chemical reagent for various purposes, including the synthesis of organic compounds, analytical chemistry, and biochemistry.

Molecular Structure Analysis

The molecular weight of this compound is 293.77. The IUPAC name is 2-{[2-(dimethylamino)ethyl]sulfonyl}benzoic acid hydrochloride. The InChI code is 1S/C11H15NO4S.ClH/c1-12(2)7-8-17(15,16)10-6-4-3-5-9(10)11(13)14;/h3-6H,7-8H2,1-2H3,(H,13,14);1H.

Scientific Research Applications

Anion Recognition and Sensing

• Selectivity for Divalent Anions : A study demonstrates the use of 4-(N,N-dimethylamino)benzoic acid in anion recognition, showing remarkable selectivity for divalent anions like HPO4^2- and SO4^2- over monovalent anions. This highlights the potential of similar compounds in selective sensing or separation processes based on anion recognition properties (Hou & Kobiro, 2006).

Drug Synthesis and Activity

• Anti-inflammatory Activity : Research into derivatives of N,N-dimethylamino)benzamide based on thiazole and thiazoline revealed that certain hydrochloride salts exhibited anti-inflammatory activity. This suggests that structurally related compounds might also be valuable in the development of new anti-inflammatory drugs (Lynch et al., 2006).

Chemical Synthesis and Protecting Groups

• Synthesis and Applications : The synthesis of p-(Dimethylamino)-benzoic acid from p-(dimethylamino)-benzaldehyde using Ag2O highlights the versatility of dimethylamino-benzoic acid derivatives in chemical synthesis. This process, optimized through an orthogonal experiment, resulted in a yield of 75.8%, demonstrating the efficacy of this method for producing related compounds (Xie Chuan, 2005).

• Protecting Groups for Alcohols : The introduction of 2-(prenyloxymethyl)benzoyl (POMB) group to hydroxyl functions, using 2-(prenyloxymethyl)benzoic acid, suggests the utility of benzoyl-derived protecting groups in synthetic chemistry for modifying alcohol functionalities (Vatèle, 2005).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The signal word is “Warning” and the hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.